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Compound of Interest

Compound Name: Diphenyl sulfone

Cat. No.: B363903

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the physicochemical properties of
diphenyl sulfone, a versatile organosulfur compound. Primarily utilized as a high-temperature
solvent and a key intermediate in organic synthesis, a thorough understanding of its molecular
characteristics is essential for its effective application in research and development.

Core Molecular Data

The fundamental molecular properties of diphenyl sulfone are summarized below.

Property Value

Molecular Formula C12H1002S[1][2][3][4][5]

Molar Mass 218.27 g/mol [1][2][3]1[4]

Alternate Names Phenyl sulfone, Sulfobenzide[2][3][6]
CAS Number 127-63-9[2][3][4][5][6]

Synthesis of Diphenyl Sulfone

A prevalent method for the synthesis of diphenyl sulfone involves the reaction of benzene with
sulfuric acid.[4] This process is a cornerstone of its industrial production.
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Experimental Protocol: Synthesis from Benzene and
Sulfuric Acid

Objective: To synthesize diphenyl sulfone through the sulfonation of benzene.
Materials:

Benzene

Concentrated Sulfuric Acid (H2SOa)

Oleum (fuming sulfuric acid)

Water

Sodium Carbonate solution

Appropriate glassware and heating apparatus
Methodology:

o Reaction Setup: A reaction flask equipped with a reflux condenser and a dropping funnel is
charged with benzene.

» Sulfonation: Concentrated sulfuric acid is added dropwise to the benzene with constant
stirring. The reaction is typically initiated at room temperature and then heated to facilitate
the formation of benzenesulfonic acid as an intermediate.[4]

o Conversion to Diphenyl Sulfone: Oleum is subsequently introduced to the reaction mixture.
The elevated temperature and the presence of sulfur trioxide in oleum drive the reaction
towards the formation of diphenyl sulfone.

» Quenching and Neutralization: After the reaction is complete, the mixture is carefully poured
over crushed ice to quench the reaction. The acidic solution is then neutralized with a sodium
carbonate solution until it reaches a neutral pH.

« Isolation and Purification: The crude diphenyl sulfone precipitates out of the solution. The
solid is collected by filtration, washed with water to remove any remaining salts, and then
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dried. Further purification can be achieved through recrystallization from a suitable solvent,
such as ethanol.

Visualized Synthesis Workflow

The following diagram illustrates the key stages in the synthesis of diphenyl sulfone from
benzene.
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Caption: Synthesis pathway of Diphenyl Sulfone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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